Thiobencarb-d10 (diethyl-d10)
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Overview
Description
Thiobencarb-d10 (diethyl-d10) is a deuterium-labeled analog of thiobencarb, a widely used herbicideIt is primarily used as a stable isotope-labeled compound in various scientific research applications, particularly in environmental and agricultural studies .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Thiobencarb-d10 (diethyl-d10) involves the incorporation of deuterium atoms into the thiobencarb molecule. The process typically starts with the deuteration of ethyl groups, followed by the formation of the carbamothioic acid ester. The reaction conditions often require the use of deuterated reagents and solvents to ensure the incorporation of deuterium atoms .
Industrial Production Methods
Industrial production of Thiobencarb-d10 (diethyl-d10) follows similar synthetic routes but on a larger scale. The process involves stringent quality control measures to ensure the purity and isotopic labeling of the final product. The production is carried out in specialized facilities equipped to handle deuterated compounds .
Chemical Reactions Analysis
Types of Reactions
Thiobencarb-d10 (diethyl-d10) undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides and sulfones.
Reduction: Reduction reactions can convert the sulfoxides and sulfones back to the parent thiobencarb-d10.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Nucleophiles like thiols and amines are commonly employed in substitution reactions.
Major Products Formed
Oxidation: Thiobencarb-d10 sulfoxide and thiobencarb-d10 sulfone.
Reduction: Thiobencarb-d10.
Substitution: Various substituted thiobencarb-d10 derivatives depending on the nucleophile used.
Scientific Research Applications
Thiobencarb-d10 (diethyl-d10) is extensively used in scientific research due to its stable isotope labeling. Some of its applications include:
Environmental Studies: Used as a tracer to study the environmental fate and transport of thiobencarb.
Agricultural Research: Helps in understanding the metabolism and degradation of thiobencarb in crops and soil.
Analytical Chemistry: Serves as an internal standard in mass spectrometry for the quantification of thiobencarb residues.
Biomedical Research: Investigated for its potential effects on human health and its metabolic pathways.
Mechanism of Action
Thiobencarb-d10 (diethyl-d10) exerts its effects by inhibiting the biosynthesis of very-long-chain fatty acids (VLCFAs). The compound, particularly its oxidized metabolites (sulfoxide and sulfone), inhibits the activity of VLCFA elongase enzymes. This inhibition disrupts the elongation process of fatty acids, leading to the accumulation of precursor fatty acids and a decrease in VLCFAs. This mechanism is similar to other thiocarbamate herbicides .
Comparison with Similar Compounds
Thiobencarb-d10 (diethyl-d10) can be compared with other deuterium-labeled thiocarbamate herbicides. Some similar compounds include:
Pebulate-d10: Another deuterium-labeled thiocarbamate herbicide used for similar research purposes.
Butylate-d10: Used in studies related to herbicide metabolism and environmental fate.
Eptam-d10: Employed in agricultural research to understand its degradation and effects on crops.
Thiobencarb-d10 (diethyl-d10) is unique due to its specific labeling and the extensive research conducted on its environmental and agricultural impacts.
Properties
CAS No. |
1219804-12-2 |
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Molecular Formula |
C12H16ClNOS |
Molecular Weight |
267.84 g/mol |
IUPAC Name |
S-[(4-chlorophenyl)methyl] N,N-bis(1,1,2,2,2-pentadeuterioethyl)carbamothioate |
InChI |
InChI=1S/C12H16ClNOS/c1-3-14(4-2)12(15)16-9-10-5-7-11(13)8-6-10/h5-8H,3-4,9H2,1-2H3/i1D3,2D3,3D2,4D2 |
InChI Key |
QHTQREMOGMZHJV-MWUKXHIBSA-N |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])([2H])N(C(=O)SCC1=CC=C(C=C1)Cl)C([2H])([2H])C([2H])([2H])[2H] |
Canonical SMILES |
CCN(CC)C(=O)SCC1=CC=C(C=C1)Cl |
Origin of Product |
United States |
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